BENGHE Foundational & Exploratory

Check Availability & Pricing

AF 555 carboxylic acid solubility and stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF 555 carboxylic acid

Cat. No.: B12364350

An In-depth Technical Guide to the Solubility and Stability of AF 555 Carboxylic Acid

For researchers, scientists, and drug development professionals, the precise handling and
storage of fluorescent dyes are paramount to ensure experimental reproducibility and accuracy.
AF 555 carboxylic acid, a bright, orange-fluorescent dye, is a valuable tool in various
biological applications. This guide provides a comprehensive overview of its solubility and
stability characteristics, supported by experimental protocols and logical diagrams to facilitate
its effective use. The information presented is primarily based on data for Alexa Fluor™ 555
Carboxylic Acid, which is spectrally equivalent to AF 555.

Core Properties of AF 555 Carboxylic Acid

AF 555 carboxylic acid is a non-reactive form of the AF 555 dye, often supplied as a
tris(triethylammonium) salt.[1][2] It serves as a reference standard for dye-conjugates and can
be utilized in applications such as injection site visualization.[3] Its core structure is based on a
3,6-diaminoxanthene-4,5-disulfate.[4] The dye exhibits strong absorption and emission maxima
at approximately 555 nm and 565-572 nm, respectively, making it compatible with common
excitation sources like the 532 nm or 543 nm laser lines.[1][2][5]

Solubility

AF 555 carboxylic acid is characterized by its good water solubility, a feature common to the
Alexa Fluor™ family of dyes.[6][7] This property allows for straightforward preparation of stock
solutions and their use in aqueous biological buffers without the need for organic co-solvents.
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Quantitative Solubility Data

While specific molar solubility limits are not extensively published, practical guidance for
reconstitution is provided by manufacturers. This information is summarized in the table below.

Recommended o
Parameter Solvent . Citation
Concentration

Reconstitution Aqueous Buffer (e.g.,

) 1-10 mg/mL [2]
Concentration PBS), DMSO, or DMF

Note: For reconstitution, high-quality, anhydrous dimethylsulfoxide (DMSO) or
dimethylformamide (DMF) should be used to prevent premature degradation of the dye.[2]

Experimental Protocol for Solubility Assessment

The following is a generalized protocol for determining the solubility of AF 555 carboxylic acid
in a specific buffer of interest.

Objective: To determine the maximum solubility of AF 555 carboxylic acid in a given agueous
buffer.

Materials:

e AF 555 carboxylic acid, solid form

Selected aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Vortex mixer

Centrifuge

Spectrophotometer

Calibrated micropipettes and tubes

Procedure:
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e Preparation of Supersaturated Solution:

o Add a pre-weighed excess amount of solid AF 555 carboxylic acid to a known volume of
the buffer at room temperature.

o Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

o Allow the mixture to equilibrate for at least 24 hours at a constant temperature, protected
from light, to ensure saturation.

o Separation of Undissolved Solute:

o Centrifuge the suspension at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the
undissolved solid.

e Quantification:
o Carefully collect a precise volume of the clear supernatant.
o Prepare a serial dilution of the supernatant in the same buffer.

o Measure the absorbance of the dilutions at the dye's maximum absorbance wavelength
(=555 nm).

o Calculate the concentration using the Beer-Lambert law (A = &cl), with the known
extinction coefficient for AF 555 (approximately 155,000 cm~tM~1).[6]

o The concentration of the undiluted supernatant represents the maximum solubility.

Workflow for Solubility Determination
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AF 555 Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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